Cas no 2418724-02-2 (Methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate)

Methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate is a specialized benzoate derivative featuring a fluorosulfonyloxy group and a trimethylsilyl-protected ethynyl moiety. This compound is of interest in synthetic organic chemistry due to its dual functional groups, which enable selective transformations under controlled conditions. The fluorosulfonyloxy group serves as a versatile leaving group, facilitating nucleophilic substitution reactions, while the trimethylsilyl-ethynyl group can be deprotected to yield terminal alkynes for further coupling applications. Its stability under standard handling conditions and compatibility with a range of reagents make it a valuable intermediate for constructing complex molecular architectures, particularly in pharmaceutical and materials science research.
Methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate structure
2418724-02-2 structure
Product Name:Methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate
CAS No:2418724-02-2
MF:C14H17FO5SSi
MW:344.430687665939
CID:5678836
PubChem ID:165771635
Update Time:2025-05-22

Methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate Chemical and Physical Properties

Names and Identifiers

    • EN300-26628050
    • methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate
    • 2418724-02-2
    • Methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate
    • Inchi: 1S/C14H17FO5SSi/c1-10-12(14(16)19-2)8-11(6-7-22(3,4)5)9-13(10)20-21(15,17)18/h8-9H,1-5H3
    • InChI Key: DPWCFDMSXSSXSE-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(OC1=CC(C#C[Si](C)(C)C)=CC(C(=O)OC)=C1C)F

Computed Properties

  • Exact Mass: 344.05499951g/mol
  • Monoisotopic Mass: 344.05499951g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78Ų

Methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26628050-1.0g
methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate
2418724-02-2 95.0%
1.0g
$0.0 2025-03-20
Enamine
EN300-26628050-1g
2418724-02-2
1g
$0.0 2023-09-12

Additional information on Methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate

Methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate

Methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate is a highly specialized organic compound with the CAS number 2418724-02-2. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its unique structural features and potential applications. The molecule is characterized by a benzoate backbone with three distinct substituents: a fluorosulfonyl oxy group at the 3-position, a methyl group at the 2-position, and a trimethylsilyl ethynyl group at the 5-position. These functional groups confer the compound with versatile reactivity and intriguing electronic properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. The fluorosulfonyl oxy group is introduced via a nucleophilic substitution reaction, while the trimethylsilyl ethynyl group is appended through a Sonogashira coupling reaction. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for research purposes. The methyl ester functionality at the benzoate position plays a critical role in stabilizing the molecule during these reactions.

One of the most notable features of Methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate is its ability to participate in various nucleophilic aromatic substitution reactions. The fluorosulfonyl oxy group acts as an electron-withdrawing substituent, activating the aromatic ring toward such transformations. This property has been exploited in the development of novel heterocyclic compounds, which hold promise in drug discovery and materials science. Recent studies have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures.

The trimethylsilyl ethynyl group at the 5-position introduces additional functionality to the molecule. This group is known for its stability under harsh reaction conditions and its ability to undergo selective transformations, such as silylation or deprotection reactions. In particular, the ethynyl moiety can be used to form covalent linkages with other molecules, enabling the construction of supramolecular assemblies or polymer networks. Researchers have recently explored the use of this compound in click chemistry applications, where it has shown excellent compatibility with azide and alkyne coupling reactions.

From a physical chemistry perspective, Methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate exhibits interesting properties that make it suitable for advanced materials applications. For instance, its high thermal stability and resistance to oxidation make it an attractive candidate for use in high-performance polymers or electronic materials. Additionally, the presence of both electron-withdrawing and electron-donating groups on the aromatic ring creates a unique electronic environment that can be harnessed for optoelectronic applications.

Recent research has also focused on the potential pharmacological applications of this compound. Preliminary studies suggest that it may exhibit bioactivity against certain enzymes or receptors, making it a valuable lead compound for drug discovery efforts. The methyl ester functionality can be readily converted into other bioactive forms, such as free acids or amides, through simple chemical transformations.

In conclusion, Methyl 3-[(fluorosulfonyl)oxy]-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate is a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel materials or therapeutic agents. As ongoing studies continue to uncover new properties and uses for this compound, its importance in modern chemistry is likely to grow further.

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